Cas no 61160-12-1 ((7aS)-hexahydro-3-thioxo-1H-Pyrrolo[1,2-c]imidazol-1-one)

• Product Name: (7aS)-hexahydro-3-thioxo-1H-Pyrrolo[1,2-c]imidazol-1-one
• CAS No: 61160-12-1
• MF: C₆H₈N₂OS
• MW: 156.205519676208
• CID: 954056
• PubChem ID: 6454135
• Update Time: 2025-04-19

(7aS)-hexahydro-3-thioxo-1H-Pyrrolo[1,2-c]imidazol-1-one Chemical and Physical Properties

Names and Identifiers

• (7aS)-hexahydro-3-thioxo-1H-Pyrrolo[1,2-c]imidazol-1-one
• (7aS)-3-sulfanylidene-5,6,7,7a-tetrahydropyrrolo[1,2-c]imidazol-1-one
• 1H-Pyrrolo[1,2-c]imidazol-1-one,hexahydro-3-thioxo-,(7aS)-(9CI)
• 1H-Pyrrolo(1,2-c)imidazol-1-one, hexahydro-3-thioxo-, (S)-
• Proline thiohydantoin
• DTXSID40976674
• 1-Hydroxy-5,6,7,7a-tetrahydro-3H-pyrrolo[1,2-c]imidazole-3-thione
• 61160-12-1

• Inchi： 1S/C6H8N2OS/c9-5-4-2-1-3-8(4)6(10)7-5/h4H,1-3H2,(H,7,9,10)/t4-/m0/s1
• InChI Key： ZVDTVBBUOZQAAW-BYPYZUCNSA-N
• SMILES： S=C1NC([C@@H]2CCCN21)=O

Computed Properties

• Exact Mass: 156.03584
• Monoisotopic Mass: 156.035734
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4
• XLogP3: 0.3

Experimental Properties

• Density: 1.44
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.673
• PSA: 32.34